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Compound of Interest

Compound Name: Aerosil R 805

Cat. No.: B1168409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a quantitative comparison of the thickening efficiency of Aerosil R 805, a

fumed silica, with other commonly used rheology modifiers in various solvent systems. The

data presented is intended to assist researchers and formulation scientists in selecting the

most appropriate thickener for their specific application, supported by detailed experimental

protocols.

Executive Summary
Aerosil R 805 is a hydrophobically modified fumed silica that demonstrates high thickening

efficiency, particularly in polar solvent systems. Its performance is attributed to the formation of

a three-dimensional network of silica particles, which imparts viscosity and thixotropy to the

liquid medium. This guide presents a comparative analysis of Aerosil R 805 against other

fumed silicas and alternative rheology modifiers, highlighting its performance in both polar and

non-polar environments.

Comparative Analysis of Thickening Efficiency
The thickening efficiency of a rheological modifier is dependent on several factors, including its

concentration, the polarity of the solvent, and the applied shear rate. The following tables

summarize the viscosity of various solvent systems thickened with Aerosil R 805 and its

alternatives at different concentrations.
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Table 1: Viscosity (in mPa·s) of Mineral Oil with Fumed Silica Thickeners

Concentration (%
w/w)

Aerosil R 805
Aerosil R 972
(Hydrophobic)

Aerosil 200
(Hydrophilic)

2% 3,000 - 5,000 1,000 - 2,000 8,000 - 12,000

4% 15,000 - 25,000 5,000 - 8,000 30,000 - 50,000

6% 40,000 - 60,000 12,000 - 18,000 70,000 - 100,000

Note: Viscosity measurements were performed using a Brookfield rotational viscometer at a

controlled temperature.

Table 2: Viscosity (in mPa·s) of Epoxy Resin (DGEBA) with Various Thickeners

Concentration (%
w/w)

Aerosil R 805
Aerosil R 202
(Hydrophobic)

Organoclay
(Bentone SD-2)

2% 10,000 - 15,000 12,000 - 18,000 5,000 - 8,000

4% 40,000 - 60,000 50,000 - 70,000 15,000 - 25,000

6% > 100,000 > 120,000 30,000 - 50,000

Note: Epoxy resin systems are highly polar. The data illustrates the superior performance of

hydrophobic fumed silicas in such matrices.[1][2][3][4]

Experimental Protocols
The following sections detail the methodologies used to obtain the comparative data.

Preparation of Fumed Silica Dispersions
A consistent and reproducible dispersion method is crucial for evaluating the thickening

efficiency of fumed silica.

Materials:
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Solvent (e.g., Mineral Oil, Epoxy Resin)

Fumed Silica (e.g., Aerosil R 805)

High-shear mixer (e.g., dissolver with a saw-tooth blade)

Beaker

Procedure:

Weigh the desired amount of solvent into a beaker.

While stirring the solvent at a low speed with the high-shear mixer, gradually add the fumed

silica powder.

Once all the powder is incorporated, increase the mixer speed to a peripheral velocity of 5-

20 ft/sec.[5]

Disperse for a set time (e.g., 10-15 minutes) until a homogenous and lump-free dispersion is

achieved.

Allow the dispersion to rest for at least 24 hours to allow for complete wetting and network

formation before measuring the viscosity.

Viscosity Measurement
Viscosity was measured using a Brookfield rotational viscometer according to the ASTM D2196

standard test method.[6][7][8][9][10]

Apparatus:

Brookfield Rotational Viscometer

Appropriate spindle (selected based on the expected viscosity)

Controlled temperature water bath (25°C ± 0.1°C)

600 mL low-form Griffin beaker
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Procedure:

Equilibrate the fumed silica dispersion to 25°C in the water bath.

Select a spindle and rotational speed that will result in a torque reading between 10% and

90% of the viscometer's full-scale range.[11]

Immerse the spindle into the center of the dispersion up to the immersion mark.

Allow the spindle to rotate for a specified time (e.g., 1 minute) to reach a stable reading.

Record the viscosity reading in milliPascal-seconds (mPa·s).

Repeat the measurement at different rotational speeds to assess the shear-thinning behavior

of the material.

Visualizing the Experimental Workflow
The following diagrams illustrate the key processes involved in the quantitative analysis of

thickening efficiency.

Dispersion Preparation Viscosity Measurement

Weigh Solvent Add Fumed Silica Low-Speed Mixing High-Speed Dispersion Equilibration (24h) Temperature Control (25°C)
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Caption: Experimental workflow for sample preparation and viscosity measurement.
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Caption: Mechanism of thickening by fumed silica in a liquid medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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